3-(Dimethoxymethyl)thiophene-2-carbaldehyde

• CAS RN: 61336-54-7
• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: 3-(dimethoxymethyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C8H10O3S/c1-10-8(11-2)6-3-4-12-7(6)5-9/h3-5,8H,1-2H3
• InChI Key: DRJYXDLMZRNMDL-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=C(SC=C1)C=O)OC

Description

3-(Dimethoxymethyl)thiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2a (423 g., 2.68 moles) in anhydrous ether (1 L) was added dropwise in 1 hour a freshly prepared solution of n-butyllithium (27 moles) in ether keeping a gentle reflux under dry N2. Reflux being continued for 0.5 hour, a solution of DMF (dimethylformamide) (432 g., 6 moles) in anhydrous ether (0.8 L) was added dropwise to the mixture over a period of 0.75 hour with vigorous stirring. After the complete addition the mixture was stirred overnight, poured onto crushed ice (1 Kg.) with stirring and allowed to rise to room temperature. The organic layer was separated and the water layer was saturated with NaCl and extracted thoroughly with ether (2×200 ml.). The ether extracts were combined, dried over MgSO4 and concentrated. The residue was distilled under reduced pressure and the pale yellow oil was collected at 100°-125° C., 0.7 mmHg. Yield, 277 g. (56%).